Cas no 6832-88-8 (2-methoxy-N-methyl-4-nitroaniline)

• Product Name: 2-methoxy-N-methyl-4-nitroaniline
• CAS No: 6832-88-8
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD00179574
• CID: 3359820
• PubChem ID: 602785
• Update Time: 2025-10-29

2-methoxy-N-methyl-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 2-METHOXY-N-METHYL-4-NITRO-
• 2-methoxy-N-methyl-4-nitroaniline
• (2-Methoxy-4-nitro-phenyl)-methyl-amine
• 6832-88-8
• EN300-8074367
• SCHEMBL9509694
• HHFHWDLKFJDVSQ-UHFFFAOYSA-N
• N-methyl-2-methoxy-4-nitroaniline
• AE-641/05530013
• AKOS012389778

• MDL： MFCD00179574
• Inchi： 1S/C8H10N2O3/c1-9-7-4-3-6(10(11)12)5-8(7)13-2/h3-5,9H,1-2H3
• InChI Key： HHFHWDLKFJDVSQ-UHFFFAOYSA-N
• SMILES： C1(NC)=CC=C([N+]([O-])=O)C=C1OC

Computed Properties

• Exact Mass: 182.06914219Da
• Monoisotopic Mass: 182.06914219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.1Ų

Additional information on 2-methoxy-N-methyl-4-nitroaniline

Comprehensive Overview of 2-Methoxy-N-methyl-4-nitroaniline (CAS No. 6832-88-8)

2-Methoxy-N-methyl-4-nitroaniline, identified by its CAS number 6832-88-8, is a specialized organic compound widely utilized in the synthesis of dyes, pigments, and advanced materials. Its unique molecular structure, featuring a methoxy group (-OCH₃), a nitro group (-NO₂), and an N-methyl substituent, makes it a versatile intermediate in industrial and research applications. This compound is particularly valued for its role in producing high-performance colorants and functional materials, aligning with the growing demand for sustainable and efficient chemical solutions.

The compound’s chemical name and CAS registry number are frequently searched by researchers and industry professionals seeking reliable data on its properties, synthesis methods, and applications. Recent trends indicate heightened interest in nitroaniline derivatives due to their relevance in organic electronics, agrochemicals, and pharmaceutical intermediates. 2-Methoxy-N-methyl-4-nitroaniline is often discussed in forums focusing on green chemistry and catalytic processes, reflecting the broader shift toward environmentally friendly synthesis routes.

From a structural perspective, 2-Methoxy-N-methyl-4-nitroaniline exhibits notable stability under standard conditions, with a molecular formula of C₈H₁₀N₂O₃. Its melting point, solubility, and spectroscopic properties are critical parameters for quality control in manufacturing. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring compliance with industry standards.

Applications of 6832-88-8 extend beyond traditional dye chemistry. Innovations in material science have explored its potential in conductive polymers and photovoltaic materials, addressing global interest in renewable energy technologies. Additionally, its role as a precursor in bioactive molecule synthesis has garnered attention in medicinal chemistry research, particularly for designing novel therapeutic agents.

Safety and handling guidelines for 2-Methoxy-N-methyl-4-nitroaniline emphasize standard laboratory precautions, including proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical use scenarios, its storage conditions (e.g., away from light and moisture) are essential to maintain stability. Regulatory compliance, such as REACH and DSL listings, ensures its safe commercialization worldwide.

In summary, CAS No. 6832-88-8 represents a critical building block in modern chemistry, bridging gaps between academic research and industrial innovation. Its multifaceted applications—from dye manufacturing to cutting-edge material engineering—underscore its enduring relevance. As industries prioritize sustainability, the demand for efficient synthesis and application of nitroaniline derivatives like this compound is poised to grow, making it a focal point for future advancements.